Cas no 849630-65-5 (1-Isopropyl Etodolac)

1-Isopropyl Etodolac Properties

Names and Identifiers

• 1-Isopropyl Etodolac
• (8-Ethyl-1-isopropyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)ac etic acid
• URS7HRT7E6
• 2-(8-ethyl-1-propan-2-yl-4,9-dihydro-3H-pyrano[3,4-b]indol-1-yl)acetic acid
• Pyrano[3,4-b]indole-1-acetic acid,8-ethyl-1,3,4,9-tetrahydro-1-(1-methylethyl)-
• SCHEMBL4798228
• 849630-65-5
• 2-[(1RS)-8-Ethyl-1-(1-methylethyl)-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic Acid (1-Isopropyl Etodolac)
• Pyrano[3,4-b]indole-1-acetic acid, 8-ethyl-1,3,4,9-tetrahydro-1-(1-methylethyl)-
• [(1RS)-8-ethyl-1-(1-methylethyl)-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic acid
• 2-(8-Ethyl-1-isopropyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)acetic acid
• 2-[(1RS)-8-Ethyl-1-(1-methylethyl)-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic Acid; Etodolac Imp. F (EP); 1-Isopropyl Etodolac; Etodolac Impurity F
• ETODOLAC IMPURITY F [EP IMPURITY]
• 8-Ethyl-1,3,4,9-tetrahydro-1-(1-methylethyl)pyrano[3,4-b]indole-1-acetic acid
• 8-Ethyl-1,3,4,9-tetrahydro-1-(1-methylethyl)-Pyrano[3,4-b]indole-1-acetic Acid; Etodolac Impurity F (EP); Etodolac EP Impurity F
• +Expand

• InChIKey： ZYYZBAXQYNUZCT-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H23NO3/c1-4-12-6-5-7-13-14-8-9-22-18(11(2)3,10-15(20)21)17(14)19-16(12)13/h5-7,11,19H,4,8-10H2,1-3H3,(H,20,21)
• SMILES： CCC1=C2C(=CC=C1)C3=C(N2)C(OCC3)(CC(=O)O)C(C)C

Computed Properties

• Exact Mass: 301.16779360g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 301.16779360g/mol
• Heavy Atom Count: 22
• Complexity: 425
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 62.3Ų